Cas no 1358579-56-2 (4-(2-bromophenyl)-1-phenylbutane-1,3-dione)

4-(2-bromophenyl)-1-phenylbutane-1,3-dione structure
1358579-56-2 structure
Product Name:4-(2-bromophenyl)-1-phenylbutane-1,3-dione
CAS No:1358579-56-2
MF:C16H13BrO2
MW:317.177223920822
CID:2101819
Update Time:2023-11-19

4-(2-bromophenyl)-1-phenylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromophenyl)-1-phenylbutane-1,3-dione
    • 1-Phenyl-4-(o-bromophenyl)butane-1,3-dione
    • CID 91971205
    • 1,3-Butanedione, 4-(2-bromophenyl)-1-phenyl-
    • Inchi: 1S/C16H13BrO2/c17-15-9-5-4-8-13(15)10-14(18)11-16(19)12-6-2-1-3-7-12/h1-9H,10-11H2
    • InChI Key: JRSQTBBUFKOGRL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 1.391±0.06 g/cm3(Predicted)
  • Boiling Point: 421.3±25.0 °C(Predicted)
  • pka: 8.44±0.23(Predicted)
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